
On-Surface Synthesis of Cyclocarbons:
Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclo[18]carbon

Cat. No.: B1256028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the on-

surface synthesis of cyclocarbons, a class of all-carbon ring molecules. The synthesis of these

highly reactive and exotic allotropes of carbon has been a long-standing challenge in chemistry.

Recent advancements in on-surface synthesis, utilizing the pristine and well-defined

environment of ultra-high vacuum (UHV) and the catalytic properties of specific surfaces, have

enabled the successful formation and characterization of cyclocarbons, most notably

cyclocarbon.

These protocols and notes are intended to guide researchers in the fields of materials science,

condensed matter physics, and medicinal chemistry in the precise fabrication and investigation

of these novel carbon nanostructures. The unique electronic and structural properties of

cyclocarbons make them intriguing candidates for future applications in molecular electronics

and potentially as novel pharmacophores in drug design.

Key Concepts and Principles
On-surface synthesis is a bottom-up approach for constructing atomically precise molecules

and nanostructures directly on a solid surface. The surface plays a crucial role by:

Confining the reactants in two dimensions, increasing the probability of desired reactions.

Catalyzing specific chemical transformations that are often inaccessible in solution chemistry.
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Stabilizing highly reactive intermediates and final products.

The synthesis of cyclocarbons on a surface typically involves the following key steps:

Precursor Design and Synthesis: Rational design of precursor molecules that contain the

desired carbon backbone and can be triggered to cyclize on a surface.

Substrate Preparation: Preparation of an atomically clean and well-ordered single-crystal

surface under UHV conditions.

Molecular Deposition: Sublimation of the precursor molecules onto the prepared substrate at

a controlled temperature.

On-Surface Reaction: Induction of the desired chemical reactions (e.g., dehalogenation,

decarbonylation, cyclization) through thermal annealing or atomic manipulation.

In-situ Characterization: Analysis of the reaction products at the atomic level using scanning

probe microscopy (SPM) techniques such as scanning tunneling microscopy (STM) and non-

contact atomic force microscopy (nc-AFM).

Experimental Protocols
On-Surface Synthesis of Cyclocarbon on a NaCl(001)
Surface
This protocol describes the synthesis of cyclocarbon (C18) on a bilayer of NaCl grown on a

Cu(111) single crystal. The insulating nature of the NaCl film electronically decouples the

synthesized molecules from the metallic substrate, allowing for the investigation of their intrinsic

electronic properties.

Materials and Equipment:

UHV chamber with a base pressure < 1 x 10-10 mbar

Cu(111) single crystal

High-purity NaCl
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Cyclocarbon precursor molecule (e.g., C24O6, a cyclocarbon oxide)

Molecular evaporator (e.g., Knudsen cell)

Sputter gun (e.g., Ar+)

Annealing stage

Low-temperature scanning tunneling microscope (LT-STM) and non-contact atomic force

microscope (nc-AFM)

Protocol:

Substrate Preparation:

Clean the Cu(111) single crystal by repeated cycles of Ar+ sputtering (e.g., 1 keV, 1 µA)

and annealing (e.g., 500 °C) until a clean and well-ordered surface is confirmed by STM.

Deposit a bilayer of NaCl onto the clean Cu(111) surface held at room temperature by

thermal evaporation of NaCl from a Knudsen cell.

Anneal the NaCl/Cu(111) substrate to approximately 200 °C to promote the formation of a

well-ordered, crystalline NaCl bilayer.

Precursor Deposition:

Sublimate the C24O6 precursor onto the NaCl/Cu(111) substrate held at a low

temperature (e.g., 5 K) to prevent premature reactions. The sublimation temperature of the

precursor will depend on its specific design.

On-Surface Reaction (Atomic Manipulation):

Transfer the sample to the pre-cooled STM/AFM stage (e.g., 5 K).

Locate individual precursor molecules using STM imaging.

Position the STM tip over a specific part of the precursor molecule (e.g., a CO group).
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Apply a voltage pulse (e.g., in the range of 2-3 V) to the STM tip to induce the sequential

removal of the six carbon monoxide (CO) groups. This process can be monitored by

changes in the STM/AFM images.

The final product, cyclocarbon, is formed after the removal of all six CO groups.

Characterization:

Characterize the structure of the final C18 molecule using high-resolution nc-AFM with a

CO-functionalized tip. This allows for the direct visualization of the individual carbon-

carbon bonds and confirmation of the cumulenic or polyynic nature of the ring.

Perform scanning tunneling spectroscopy (STS) to probe the electronic properties, such

as the HOMO-LUMO gap, of the synthesized cyclocarbon.

On-Surface Synthesis of Cyclocarbon on a Cu(111)
Surface
This protocol details the synthesis of C18 on a metallic Cu(111) surface, where the surface

plays a more active catalytic role.

Materials and Equipment:

Same as in Protocol 2.1, excluding the NaCl source.

Cyclocarbon precursor molecule (e.g., a brominated cyclocarbon precursor like C18Br6).

Protocol:

Substrate Preparation:

Prepare a clean and well-ordered Cu(111) surface as described in Protocol 2.1.

Precursor Deposition:

Deposit the brominated precursor molecule onto the Cu(111) substrate held at room

temperature or a slightly elevated temperature to facilitate surface diffusion and

organization.
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On-Surface Reaction (Thermal Annealing):

Anneal the substrate to a specific temperature (e.g., in the range of 100-200 °C) to induce

dehalogenation and subsequent cyclization of the precursor molecules. The exact

temperature will be dependent on the specific precursor and should be determined

empirically. This step leads to the formation of organometallic intermediates before the

final C-C bond formation.

A final annealing step at a higher temperature may be required to induce the final ring

closure and formation of the cyclocarbon.

Characterization:

Cool the sample to cryogenic temperatures (e.g., 5 K) for high-resolution STM and nc-

AFM imaging.

Characterize the structure of the resulting carbon nanostructures to confirm the formation

of cyclocarbon. The interaction with the metallic surface may influence the observed

structure and electronic properties compared to synthesis on an insulating layer.

Quantitative Data Summary
The following tables summarize key quantitative data from on-surface synthesis experiments of

cyclocarbons.
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Property Cyclocarbon on NaCl/Cu(111)

Structure

Planar, circular ring of 18 carbon atoms. Bond-

length alternation observed, suggesting a

cumulenic electronic structure.

Diameter ~1.4 nm

HOMO-LUMO Gap ~2.9 eV (experimentally determined by STS)

Synthesis Yield

High for individual molecular manipulation, but

overall yield is low due to the serial nature of the

process.

Diagrams
Experimental Workflow for On-Surface Synthesis

On-Surface Synthesis (UHV)
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Scanning Tunneling Spectroscopy
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Click to download full resolution via product page

Caption: General workflow for the on-surface synthesis of cyclocarbons.
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Caption: Reaction pathway on an insulating NaCl bilayer.
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Caption: Reaction pathway on a catalytic Cu(111) surface.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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